Cas no 2137472-03-6 (3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid)

• Product Name: 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid
• CAS No: 2137472-03-6
• MF: C₈H₁₁Br₂N₃O₂
• MW: 340.999840021133
• CID: 6258201
• PubChem ID: 165606821
• Update Time: 2025-10-31

3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid
• EN300-1124092
• 2137472-03-6

• Inchi： 1S/C8H11Br2N3O2/c1-4-12-6(9)7(10)13(4)3-5(11-2)8(14)15/h5,11H,3H2,1-2H3,(H,14,15)
• InChI Key： UWZGESITGPLWDC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)N1CC(C(=O)O)NC)Br

Computed Properties

• Exact Mass: 340.91975g/mol
• Monoisotopic Mass: 338.92180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid

Introduction to 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid (CAS No. 2137472-03-6) and Its Emerging Applications in Chemical Biology

3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid, identified by the CAS number 2137472-03-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the imidazole derivatives family, which is well-documented for its diverse biological activities. Its molecular framework incorporates both brominated and methylated imidazole moieties, alongside an amino acid-like side chain, making it a versatile scaffold for medicinal chemistry investigations.

The imidazole ring in this compound is a critical pharmacophore, known for its ability to interact with various biological targets, including enzymes and receptors. The presence of two bromine atoms at the 4 and 5 positions of the imidazole ring enhances its lipophilicity and binding affinity, which are crucial factors in drug design. Additionally, the methylamino propanoic acid moiety contributes to the compound's solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on imidazole derivatives as potential therapeutic agents. These compounds have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The specific substitution pattern of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid makes it an intriguing candidate for modulating biological pathways associated with these conditions.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets involved in cellular signaling pathways. Kinases play a pivotal role in numerous physiological processes, and their dysregulation is often associated with diseases such as cancer. The brominated imidazole core of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid is particularly well-suited for binding to the ATP-binding pockets of these enzymes, thereby inhibiting their activity. This has led to its investigation as a lead compound in the development of novel kinase inhibitors.

Moreover, the methylamino propanoic acid side chain provides an additional interaction site that can be optimized to enhance binding affinity and selectivity. This feature has been exploited in structure-based drug design approaches, where computational modeling is used to predict how modifications to the side chain can improve the compound's efficacy. Such strategies are increasingly employed in modern drug discovery pipelines to accelerate the development of high-quality therapeutic agents.

Recent studies have also highlighted the compound's potential in modulating immune responses. The imidazole scaffold is known to interact with immune receptors and signaling molecules, making it a valuable tool for immunomodulatory therapies. Specifically, derivatives of imidazole have been shown to influence cytokine production and immune cell function, which are critical factors in managing autoimmune diseases and infections. The unique structural features of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid suggest that it may exhibit similar immunomodulatory properties.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are commonly employed. Additionally, modern computational tools aid in predicting reaction outcomes and optimizing synthetic routes, ensuring efficiency and scalability.

In terms of pharmacokinetic properties, the solubility profile of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid is a key consideration for its formulation as a drug candidate. The presence of both polar (hydroxyl groups) and non-polar (methylene chains) regions enhances its solubility in both aqueous and organic solvents, facilitating formulation into various dosage forms. This property is particularly advantageous for oral administration or delivery systems requiring controlled release.

Preclinical studies have begun to explore the safety and efficacy profiles of this compound in vitro and in vivo models. Initial results indicate promising biological activity without significant toxicological concerns at tested doses. These findings support further development efforts aimed at translating this lead compound into clinical trials for human therapeutic use.

The future direction of research on 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid lies in expanding its therapeutic applications through structural modifications and combination therapies. By leveraging computational chemistry tools alongside experimental validation techniques such as high-throughput screening (HTS), researchers aim to identify analogs with enhanced potency or selectivity against specific disease targets.

In conclusion,3-(4,5-dibromo-2-methyl-1H-imidazol-1-y l)-2-(methylamino)propanoic acid (CAS No. 2137472-03-6) represents a structurally intriguing compound with significant potential in chemical biology applications ranging from oncology to immunology . Its unique pharmacophoric features make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs through innovative molecular design approaches.